Cas no 654057-18-8 (2-Cyclohepten-1-one, 3-bromo-)

• Product Name: 2-Cyclohepten-1-one, 3-bromo-
• CAS No: 654057-18-8
• MF: C₇H₉BrO
• MW: 189.049761533737
• CID: 1686176
• PubChem ID: 71375979
• Update Time: 2025-04-21

2-Cyclohepten-1-one, 3-bromo- Chemical and Physical Properties

Names and Identifiers

• 2-Cyclohepten-1-one, 3-bromo-
• 3-bromocyclohept-2-en-1-one
• DTXSID50798703
• 654057-18-8

• Inchi： 1S/C7H9BrO/c8-6-3-1-2-4-7(9)5-6/h5H,1-4H2
• InChI Key： HANVNAAPRPEMOH-UHFFFAOYSA-N
• SMILES： BrC1=CC(CCCC1)=O

Computed Properties

• Exact Mass: 187.98367
• Monoisotopic Mass: 187.98368g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 9
• Rotatable Bond Count: 0
• Complexity: 149
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 17.1Ų

Experimental Properties

• PSA: 17.07